Cas no 1361644-69-0 (4-Amino-2-(2,3,5-trichlorophenyl)pyridine)

• Product Name: 4-Amino-2-(2,3,5-trichlorophenyl)pyridine
• CAS No: 1361644-69-0
• MF: C₁₁H₇Cl₃N₂
• MW: 273.545679330826
• CID: 4966961
• Update Time: 2025-06-08

4-Amino-2-(2,3,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(2,3,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H7Cl3N2/c12-6-3-8(11(14)9(13)4-6)10-5-7(15)1-2-16-10/h1-5H,(H2,15,16)
• InChI Key： GATJACVJTYKOGS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=C(C=CN=1)N)Cl)Cl

Computed Properties

• Exact Mass: 271.967481 g/mol
• Monoisotopic Mass: 271.967481 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 273.5
• XLogP3: 3.7
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-2-(2,3,5-trichlorophenyl)pyridine

Professional Introduction to 4-Amino-2-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361644-69-0)

4-Amino-2-(2,3,5-trichlorophenyl)pyridine, a compound with the chemical formula C₈H₅Cl₃N₂, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The presence of multiple chlorine atoms in its aromatic ring system contributes to its reactivity and makes it a valuable intermediate in synthetic organic chemistry.

The CAS number 1361644-69-0 is a unique identifier that distinguishes this compound from others in chemical databases. This numbering system ensures precise identification and tracking of chemical substances throughout research, development, and commercialization processes. The molecular structure of 4-Amino-2-(2,3,5-trichlorophenyl)pyridine features a pyridine core substituted with an amino group at the 4-position and a 2,3,5-trichlorophenyl group at the 2-position. This specific arrangement of functional groups imparts distinct chemical characteristics that are exploited in various synthetic pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-Amino-2-(2,3,5-trichlorophenyl)pyridine. Researchers have been investigating its role as a precursor in the synthesis of biologically active compounds. The trichlorophenyl moiety is particularly noteworthy as it can participate in various chemical reactions, including nucleophilic substitution and metal coordination, which are crucial for drug design.

One of the most compelling aspects of this compound is its utility in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By designing molecules that specifically interact with kinase active sites, researchers aim to develop drugs that can modulate these pathways effectively. The pyridine ring in 4-Amino-2-(2,3,5-trichlorophenyl)pyridine provides a suitable scaffold for such interactions due to its ability to form hydrogen bonds and hydrophobic interactions with target proteins.

Recent studies have highlighted the compound's potential in anticancer therapy. Specifically, researchers have been exploring its ability to inhibit tyrosine kinases, which are overexpressed in many cancer cell lines. The chlorine atoms on the aromatic ring enhance the electrophilicity of the molecule, making it more reactive towards nucleophilic attack by amino groups on target proteins. This reactivity can lead to the formation of covalent bonds with key residues in the kinase active site, thereby inhibiting its activity.

The synthesis of 4-Amino-2-(2,3,5-trichlorophenyl)pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include chlorination of an amino-substituted pyridine followed by selective functional group transformations. Advances in catalytic methods have improved the efficiency of these reactions, making it more feasible to produce this compound on an industrial scale.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The trichlorophenyl group can enhance the thermal stability and electronic properties of polymers when incorporated into their structure. Researchers are exploring its use as a monomer or additive to improve the performance of advanced materials used in electronics and coatings.

The regulatory considerations for 4-Amino-2-(2,3,5-trichlorophenyl)pyridine are also important to note. While it is not classified as a hazardous substance under current regulations, proper handling procedures must be followed to ensure safety during synthesis and handling. These include using appropriate personal protective equipment and working in well-ventilated areas to minimize exposure.

In conclusion, 4-Amino-2-(2,3,5-trichlorophenyl)pyridine is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it a valuable building block for synthesizing biologically active molecules, particularly kinase inhibitors for cancer therapy. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of innovation in chemical biology and medicinal chemistry.